Cas no 630-06-8 (Hexatriacontane)

• Product Name: Hexatriacontane
• CAS No: 630-06-8
• MF: C₃₆H₇₄
• MW: 506.972772121429
• MDL: MFCD00009413
• CID: 82855
• PubChem ID: 24877659
• Update Time: 2025-06-10

Hexatriacontane Chemical and Physical Properties

Names and Identifiers

• Hexatriacontane
• n-Hexatriacontane
• n-Hexatriacontaneneat
• NSC 407536
• HEXATRIACONTANE, 98%
• ZX65M35102
• Hexatriacontane, analytical standard
• Hexatriacontane, n-
• YDLYQMBWCWFRAI-UHFFFAOYSA-N
• NSC407536
• TRA0001213
• AK126511
• TL8004360
• ST24030759
• 2994BC5D
• n-Hexatriacontane 100 microg/mL in Hexane
• 2994BC5D-52BE-44F8-9824-0253A3BD2243
• AKOS015902574
• Hexatriacontane; NSC 407536; n-Hexatriacontane
• FT-0632674
• T72741
• 630-06-8
• LS-15387
• CS-0197343
• DTXSID7060885
• CHEBI:72688
• H0120
• Q151185
• HSDB 8364
• MFCD00009413
• AI3-52389
• UNII-ZX65M35102
• W-104941
• NS00004070
• CH3-[CH2]34-CH3
• NSC-407536
• EINECS 211-127-8
• nHexatriacontane
• CH3-(CH2)34-CH3
• DTXCID3043605
• N-C-36
• reagent grade,96%
• 2040-92-8
• DB-054369

• MDL： MFCD00009413
• Inchi： 1S/C36H74/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
• InChI Key： YDLYQMBWCWFRAI-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 506.57900
• Monoisotopic Mass: 506.57905236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 33
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 19.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White solid substance.
• Density: 2.3 g/cm3
• Melting Point: 75.0 to 78.0 deg-C
• Boiling Point: 265 °C/1 mmHg(lit.)
• Flash Point: 497°C
• Refractive Index: 1.4344 (589.3 nm 30 ºC)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 14.28960
• Solubility: Insoluble in water
• Sensitiveness: Sensitive to humidity

Hexatriacontane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：room temp
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Hexatriacontane

Recent Advances in Hexatriacontane (630-06-8) Research: Applications and Insights in Chemical Biomedicine

Hexatriacontane (CAS: 630-06-8), a long-chain alkane with the molecular formula C36H74, has garnered renewed interest in chemical biomedicine due to its unique physicochemical properties and emerging biological applications. Recent studies have explored its role in drug delivery systems, biomaterial coatings, and as a reference standard in analytical chemistry. This research brief synthesizes key findings from peer-reviewed literature published within the last 24 months, highlighting significant advancements in understanding Hexatriacontane's behavior in biological systems and its potential therapeutic applications.

A 2023 study published in Journal of Controlled Release demonstrated Hexatriacontane's efficacy as a matrix material for sustained-release implants. Researchers utilized its high melting point (75-77°C) and crystalline structure to create stable drug reservoirs that showed zero-order release kinetics for hydrophobic compounds over 90 days. The study particularly noted its biocompatibility in subcutaneous implantation models, with histopathological analysis revealing minimal inflammatory response compared to traditional polymer matrices.

In the field of surface modification, Hexatriacontane has shown promise as a coating agent for medical devices. A multidisciplinary team from MIT and Harvard reported in ACS Biomaterials Science & Engineering (2024) that ultrathin Hexatriacontane films deposited via physical vapor deposition exhibited exceptional anti-fouling properties against protein adsorption (reduction of 92±3% vs uncoated surfaces) while maintaining endothelial cell compatibility. This dual functionality addresses a critical challenge in cardiovascular stent technology.

Analytical applications of 630-06-8 have also advanced, particularly in mass spectrometry calibration. The National Institute of Standards and Technology (NIST) recently certified a new Hexatriacontane standard reference material (SRM 2917) with isotopic purity >99.9%, enabling more precise quantification in lipidomics studies. This development addresses previous limitations in distinguishing isobaric lipid species during high-resolution mass spectral analysis.

Emerging research suggests potential therapeutic applications beyond its traditional roles. A groundbreaking Nature Communications paper (2023) identified Hexatriacontane as an endogenous ligand for the nuclear receptor PPAR-δ in keratinocytes, modulating epidermal differentiation pathways. This discovery opens new avenues for investigating its role in dermatological conditions and wound healing processes.

Ongoing challenges include optimizing purification methods to achieve pharmaceutical-grade Hexatriacontane (currently limited to ~98% purity in commercial supplies) and fully characterizing its metabolic fate in mammalian systems. The compound's extreme hydrophobicity presents formulation hurdles that several groups are addressing through nanoemulsion technologies and crystal engineering approaches.

Future research directions highlighted in recent reviews include exploring Hexatriacontane's immunomodulatory potential (preliminary data suggest TLR4 antagonism) and its application in cryopreservation media. The compound's ability to stabilize lipid membranes during freeze-thaw cycles may offer advantages for cellular therapies and biobanking applications.